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Compound of Interest

Compound Name: L-Carnosine-d4

Cat. No.: B8088782 Get Quote

An LC-MS/MS protocol for the quantification of L-Carnosine using L-Carnosine-d4 as an

internal standard has been developed for accurate and sensitive measurement in biological

samples. This method is crucial for researchers, scientists, and professionals in drug

development who are studying the roles of L-Carnosine in various physiological and

pathological processes.

Application Note
Introduction

L-Carnosine, a dipeptide composed of β-alanine and L-histidine, is naturally present in various

tissues, with particularly high concentrations in the brain and skeletal muscle. It exhibits a

range of biological activities, including antioxidant properties, pH-buffering capacity, and anti-

glycation effects. Accurate quantification of L-Carnosine in biological matrices such as plasma,

serum, and tissue homogenates is essential for understanding its therapeutic potential and

mechanism of action. This application note details a robust and sensitive Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of

L-Carnosine, utilizing L-Carnosine-d4 as a stable isotope-labeled internal standard (IS) to

ensure high accuracy and precision.

Methodology

The method involves a straightforward sample preparation procedure, followed by

chromatographic separation on a reversed-phase column and detection using a triple
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quadrupole mass spectrometer. The use of L-Carnosine-d4 as an internal standard

compensates for potential variations during sample preparation and matrix effects during

ionization.

Experimental Protocol
1. Materials and Reagents

L-Carnosine (analytical standard)

L-Carnosine-d4 (internal standard)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid (FA), LC-MS grade

Ultrapure water

Biological matrix (e.g., plasma, tissue homogenate)

2. Standard Solution Preparation

Stock Solutions (1 mg/mL): Prepare individual stock solutions of L-Carnosine and L-
Carnosine-d4 in ultrapure water.

Working Solutions: Prepare serial dilutions of the L-Carnosine stock solution in an

appropriate solvent (e.g., 50:50 ACN/water) to create calibration standards.

Internal Standard Working Solution: Prepare a working solution of L-Carnosine-d4 at a fixed

concentration (e.g., 100 ng/mL) in the same solvent.

3. Sample Preparation

Thaw frozen biological samples on ice.
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To 50 µL of sample (plasma, serum, or tissue homogenate), add 10 µL of the L-Carnosine-
d4 internal standard working solution.

Add 150 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Liquid Chromatography:

Parameter Condition

Column
C18 reversed-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient
0-1 min: 2% B; 1-3 min: 2-98% B; 3-4 min: 98%

B; 4-4.1 min: 98-2% B; 4.1-6 min: 2% B

Mass Spectrometry:
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 500°C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 1000 L/hr

MRM Transitions:

Compound
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(s)

Cone
Voltage (V)

Collision
Energy (eV)

L-Carnosine 227.1 110.1 0.025 30 15

L-Carnosine-

d4
231.1 114.1 0.025 30 15

Quantitative Data Summary
The following table summarizes the performance characteristics of the LC-MS/MS method for

the quantification of L-Carnosine.
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Parameter Result

Linearity Range 1 - 1000 ng/mL

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification (LLOQ) 1 ng/mL

Intra-day Precision (%RSD) < 10%

Inter-day Precision (%RSD) < 15%

Accuracy (%Bias) Within ±15%

Recovery > 85%

Matrix Effect Minimal

Visualizations
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Caption: Workflow for L-Carnosine quantification by LC-MS/MS.

To cite this document: BenchChem. [LC-MS/MS protocol for quantifying L-Carnosine with L-
Carnosine-d4.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8088782#lc-ms-ms-protocol-for-quantifying-l-
carnosine-with-l-carnosine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8088782?utm_src=pdf-body-img
https://www.benchchem.com/product/b8088782#lc-ms-ms-protocol-for-quantifying-l-carnosine-with-l-carnosine-d4
https://www.benchchem.com/product/b8088782#lc-ms-ms-protocol-for-quantifying-l-carnosine-with-l-carnosine-d4
https://www.benchchem.com/product/b8088782#lc-ms-ms-protocol-for-quantifying-l-carnosine-with-l-carnosine-d4
https://www.benchchem.com/product/b8088782#lc-ms-ms-protocol-for-quantifying-l-carnosine-with-l-carnosine-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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